Cas no 852318-16-2 (Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester)

• Product name: Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
• CAS No: 852318-16-2
• MF: C₂₀H₁₈O₄S
• MW: 354.41952
• CID: 877897
• PubChem ID: 4130347

Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxylic acid, 3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester
• 3- P -TOLYL-THIOPHENE
• 3-(4-Methylphenyl)thiophene
• Thiophen, 3-(4-methylphenyl)-
• 3-(p-Tolyl)thiophene
• 3-p-Tolyl-thiophene
• 852318-16-2
• BB 0222706
• 16939-05-2
• 3-p-Tolylthiophene
• 4-(3-thienyl)toluene
• SCHEMBL2782336
• AKOS004113755
• Benzo[b]thiophene-2-carboxylic acid,3-[2-(4-methylphenyl)-2-oxoethoxy]-, ethyl ester

• Inchi： InChI=1S/C11H10S/c1-9-2-4-10(5-3-9)11-6-7-12-8-11/h2-8H,1H3
• InChI Key： HNCPAJPMBWXHEH-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=CSC=C2

Computed Properties

• Exact Mass: 174.05032149g/mol
• Monoisotopic Mass: 174.05032149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.2Ų
• XLogP3: 3.6